Cas no 1864061-89-1 (2-((2-Fluorophenoxy)methyl)piperidine hydrochloride)

• Product Name: 2-((2-Fluorophenoxy)methyl)piperidine hydrochloride
• CAS No: 1864061-89-1
• MF: C₁₂H₁₇ClFNO
• MW: 245.72088599205
• CID: 5720128
• PubChem ID: 86262255
• Update Time: 2025-10-19

2-((2-Fluorophenoxy)methyl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[(2-fluorophenoxy)methyl]piperidine;hydrochloride
• 2-((2-fluorophenoxy)methyl)piperidinehydrochloride
• 2-[(2-fluorophenoxy)methyl]piperidine hydrochloride
• F2167-1363
• AKOS026747072
• 1864061-89-1
• EN300-240700
• 2-((2-fluorophenoxy)methyl)piperidine hydrochloride
• 2-((2-Fluorophenoxy)methyl)piperidine hydrochloride

• Inchi： 1S/C12H16FNO.ClH/c13-11-6-1-2-7-12(11)15-9-10-5-3-4-8-14-10;/h1-2,6-7,10,14H,3-5,8-9H2;1H
• InChI Key： DBQOWPIUPFOGIF-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC=CC=1OCC1CCCCN1

Computed Properties

• Exact Mass: 245.0982700g/mol
• Monoisotopic Mass: 245.0982700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-((2-Fluorophenoxy)methyl)piperidine hydrochloride

2-((2-Fluorophenoxy)methyl)piperidine Hydrochloride: A Comprehensive Overview

2-((2-Fluorophenoxy)methyl)piperidine hydrochloride (CAS No. 1864061-89-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, pharmacological activities, and recent research advancements of 2-((2-Fluorophenoxy)methyl)piperidine hydrochloride.

Chemical Structure and Properties

2-((2-Fluorophenoxy)methyl)piperidine hydrochloride is a synthetic organic compound with the molecular formula C₁₃H₁₇FNO·HCl. The core structure consists of a piperidine ring attached to a 2-fluorophenoxy group via a methylene bridge. The presence of the fluorine atom in the phenoxy group imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic profile.

The compound is typically obtained as a white crystalline solid with a melting point ranging from 150 to 155°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics make it suitable for various pharmaceutical formulations, including tablets, capsules, and injectable solutions.

Synthesis Methods

The synthesis of 2-((2-Fluorophenoxy)methyl)piperidine hydrochloride involves several well-documented methods. One common approach is the nucleophilic substitution reaction between 2-fluorophenol and 1-chloromethylpiperidine hydrochloride. This reaction is typically carried out in the presence of a base such as potassium carbonate or sodium hydride to facilitate the formation of the desired product.

An alternative synthetic route involves the reaction of 2-fluorophenylmethyl chloride with piperidine in an appropriate solvent, followed by acidification to form the hydrochloride salt. This method offers high yields and good purity, making it suitable for large-scale production.

Pharmacological Activities

2-((2-Fluorophenoxy)methyl)piperidine hydrochloride has been extensively studied for its pharmacological activities, particularly its potential as a modulator of various neurotransmitter systems. Recent research has shown that this compound exhibits potent activity at serotonin (5-HT) receptors, specifically the 5-HT_1A and 5-HT_2A subtypes. These receptors play crucial roles in regulating mood, cognition, and anxiety.

In preclinical studies, 2-((2-Fluorophenoxy)methyl)piperidine hydrochloride has demonstrated anxiolytic effects in rodent models of anxiety. It has also shown promise as an antidepressant agent, with preliminary data suggesting that it may enhance serotonergic neurotransmission without significant side effects.

Beyond its effects on serotonin receptors, this compound has been investigated for its potential interactions with other neurotransmitter systems. For instance, it has been shown to exhibit moderate affinity for dopamine D₃ receptors, which are implicated in reward and motivation pathways. These findings suggest that 2-((2-Fluorophenoxy)methyl)piperidine hydrochloride may have broader therapeutic applications beyond mood disorders.

Clinical Applications and Research Advancements

The therapeutic potential of 2-((2-Fluorophenoxy)methyl)piperidine hydrochloride is currently being explored in various clinical settings. Early-phase clinical trials have focused on evaluating its safety and efficacy in treating anxiety disorders and major depressive disorder (MDD). Preliminary results from these trials have been encouraging, with patients reporting significant improvements in symptoms without severe adverse effects.

In addition to psychiatric disorders, there is growing interest in exploring the use of this compound for other conditions such as chronic pain and neurodegenerative diseases. Preclinical studies have shown that 2-((2-Fluorophenoxy)methyl)piperidine hydrochloride may have analgesic properties by modulating nociceptive pathways involving serotonin and dopamine receptors.

To further advance our understanding of this compound's mechanisms of action and therapeutic potential, ongoing research efforts are focusing on elucidating its molecular targets and signaling pathways. Advanced techniques such as molecular docking studies and functional assays are being employed to identify key interactions between 2-((2-Fluorophenoxy)methyl)piperidine hydrochloride and specific receptor subtypes.

Safety Considerations and Future Directions

Safety is a critical consideration in the development of any new pharmaceutical agent. Preclinical toxicology studies have indicated that 2-((2-Fluorophenoxy)methyl)piperidine hydrochloride exhibits a favorable safety profile at therapeutic doses. However, further investigations are needed to fully assess its long-term safety and potential side effects.

In conclusion, 2-((2-Fluorophenoxy)methyl)piperidine hydrochloride (CAS No. 1864061-89-1) represents a promising compound with diverse pharmacological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility. As more data becomes available from ongoing clinical trials and preclinical studies, this compound may emerge as a valuable addition to the arsenal of treatments for various neurological and psychiatric disorders.